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The core stability information for AM404 is summarized in the table below.

Property Specification

Physical Form White solid [1]

Solid Stability Stable for 1 year from date of purchase as supplied [1]

Primary Stability Concern Subject to oxidation; must be protected from exposure to air [1]

Recommended Storage Store supplied solid at -20°C [1] [2] [3]

Inert Atmosphere Recommended to store under inert gas (nitrogen or argon) [1]

Solution Preparation & Storage

Stability becomes more critical once AM404 is dissolved. Here are the key guidelines:

Aspect Recommendation

Common Solvents Soluble in DMSO (up to 50-100 mM) [1] [2] [3] and Ethanol (up to 50 mM) [1]

[2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s518267?utm_src=pdf-body
https://www.smolecule.com/products/s518267?utm_src=pdf-interest
https://www.smolecule.com/products/s518267?utm_src=pdf-body
https://focusbiomolecules.com/am-404-anandamide-transport-inhibitor/
https://focusbiomolecules.com/am-404-anandamide-transport-inhibitor/
https://focusbiomolecules.com/am-404-anandamide-transport-inhibitor/
https://focusbiomolecules.com/am-404-anandamide-transport-inhibitor/
https://www.abcam.com/en-us/products/biochemicals/am404-anandamide-transport-inhibitor-ab120095
https://www.tocris.com/products/am-404_1116
https://focusbiomolecules.com/am-404-anandamide-transport-inhibitor/
https://www.smolecule.com/products/s518267?utm_src=pdf-body
https://focusbiomolecules.com/am-404-anandamide-transport-inhibitor/
https://www.abcam.com/en-us/products/biochemicals/am404-anandamide-transport-inhibitor-ab120095
https://www.tocris.com/products/am-404_1116
https://focusbiomolecules.com/am-404-anandamide-transport-inhibitor/
https://www.abcam.com/en-us/products/biochemicals/am404-anandamide-transport-inhibitor-ab120095
https://www.smolecule.com/products/s518267?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Recommendation

Solution Stability Solutions in DMSO or ethanol may be stored for up to 3 months at -20°C [1].

Solution
Atmosphere

Store solutions under nitrogen or argon to protect from air [1].

Troubleshooting Guide

Here are common issues and solutions to ensure your experimental results are not compromised by

compound degradation.

Problem Potential Cause Solution / Preventive Action

Loss of Activity Solution degradation

due to oxidation or
extended storage.

Prepare fresh stock solutions frequently. For long-

term storage, aliquot solutions, store under inert gas
at -20°C, and avoid repeated freeze-thaw cycles.

Inconsistent
Experimental Data

Variable compound
potency due to improper

handling.

Standardize protocols: use the same solvent, storage
conditions, and handling methods across all

experiments. Ensure the solid is stored under inert
gas.

Unexpected Side
Effects / Toxicity

Formation of oxidative
byproducts.

Always use the compound under an inert
atmosphere when possible. Visually inspect the

solution; do not use if there are signs of discoloration
or precipitation.

Frequently Asked Questions

Q1: What is the best practice for preparing a working solution of AM404? It is recommended to take the

vial of solid AM404 from the -20°C freezer and allow it to equilibrate to room temperature before opening to

minimize moisture condensation. Under an inert atmosphere if possible, quickly weigh the required amount

and dissolve it in your chosen solvent (e.g., DMSO) to create a concentrated stock solution (e.g., 50 mM).
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Immediately aliquot the stock solution into smaller, single-use vials. Purge the vials with nitrogen or argon

before sealing, then store them at -20°C [1] [2].

Q2: Can I use an old stock solution for my new experiment? You should first verify the age of the

solution. If it has been stored for more than 3 months at -20°C, its stability and potency cannot be

guaranteed, and it is better to prepare a fresh batch [1]. For critical experiments, using a fresh solution is

always the safest approach.

Q3: Why is protection from air so critical for AM404? AM404 contains multiple double bonds in its

arachidonoyl chain, making it structurally similar to polyunsaturated fatty acids that are highly susceptible to

oxidation by atmospheric oxygen [1]. This oxidative degradation leads to the formation of new compounds,

which can alter its biological activity, reduce its potency, and potentially introduce confounding effects in

your experiments.

The following workflow summarizes the key steps for proper AM404 handling:
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Start: Retrieve AM404 solid

Equilibrate vial to room temperature

Quickly weigh under inert gas
if possible

Dissolve in solvent
(DMSO or Ethanol)

Aliquot into single-use vials

Purge vials with N₂/Argon
and seal

Store at -20°C

Stable for up to 3 months
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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